Antifungal

Description

Antifungals are a class of pharmaceutical agents used to treat fungal infections (mycoses). They work by either killing fungal cells directly (fungicidal) or inhibiting their growth (fungistatic), often by targeting specific components of the fungal cell wall or membrane, such as ergosterol synthesis. These medications are crucial for managing superficial infections like athlete's foot and candidiasis, as well as severe systemic infections that can be life-threatening.